Cas no 1795490-64-0 (N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795490-64-0
• MF: C₁₉H₁₄BrN₅O
• MW: 408.251362323761
• CID: 5405544
• Update Time: 2025-05-17

N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H14BrN5O/c20-15-10-4-5-11-16(15)21-18(26)17-19(24-12-6-7-13-24)25(23-22-17)14-8-2-1-3-9-14/h1-13H,(H,21,26)
• InChI Key： SSSVHAHWCKZZHG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N2C=CC=C2)=C(C(NC2=CC=CC=C2Br)=O)N=N1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795490-64-0)

The compound N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795490-64-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including a 1,2,3-triazole core, a pyrrole substituent, and a bromophenyl group, make it a versatile building block for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In recent years, the demand for triazole-based compounds has surged due to their widespread use in anticancer, antimicrobial, and anti-inflammatory agents. The presence of the bromine atom in this molecule further enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex organic molecules, including biologically active compounds and advanced materials.

One of the most intriguing aspects of N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is its potential role in click chemistry. The 1,2,3-triazole moiety is a hallmark of click chemistry, a concept that has revolutionized synthetic organic chemistry by enabling rapid and efficient bond formation under mild conditions. This has led to its widespread adoption in bioconjugation, polymer science, and drug delivery systems. The compound’s ability to participate in such reactions makes it a valuable tool for researchers exploring targeted therapies and nanomedicine.

Another area of interest is the compound’s potential application in organic electronics. The pyrrole and phenyl groups contribute to its conjugated system, which is essential for charge transport in semiconducting materials. This has sparked investigations into its use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). As the demand for sustainable and flexible electronic devices grows, compounds like this are becoming increasingly relevant.

From a synthetic perspective, the preparation of N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic transformations. Key steps include the formation of the 1,2,3-triazole ring via azide-alkyne cycloaddition, followed by functionalization of the carboxamide group. The bromophenyl moiety can be introduced through palladium-catalyzed coupling reactions, highlighting the compound’s synthetic versatility. Researchers are continually optimizing these protocols to improve yields and reduce environmental impact, aligning with the principles of green chemistry.

In the context of drug discovery, this compound’s molecular scaffold has been explored for its structure-activity relationships (SAR). The triazole ring, in particular, is known to enhance bioavailability and metabolic stability, making it a favored motif in lead optimization. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its interactions with various enzyme targets. Such insights are invaluable for designing next-generation therapeutics with improved efficacy and safety profiles.

The compound’s CAS No. 1795490-64-0 serves as a unique identifier in chemical databases, facilitating its retrieval for research purposes. Scientists frequently search for this identifier alongside terms like synthetic methods, biological activity, and industrial applications. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug development pipelines.

Looking ahead, the continued exploration of N-(2-bromophenyl)-1-phenyl-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazole-4-carboxamide is expected to yield novel insights into its chemical properties and practical applications. Whether in pharmaceuticals, materials science, or catalysis, this compound exemplifies the intersection of innovation and utility in contemporary chemistry. As research progresses, it is likely to remain a focal point for scientists seeking to address some of the most pressing challenges in these fields.